Cas no 102068-15-5 (Gla peptide)

• Product Name: Gla peptide
• CAS No: 102068-15-5
• MF: C₈₈H₁₆₂N₂₆O₂₂S
• MW: 1968.45389890671
• CID: 145466
• PubChem ID: 16131010
• Update Time: 2025-06-08

Gla peptide Chemical and Physical Properties

Names and Identifiers

• L-Leucinamide,glycyl-L-methionyl-L-alanyl-L-seryl-L-lysyl-L-alanylglycyl-L-alanyl-L-isoleucyl-L-alanylglycyl-L-lysyl-L-isoleucyl-L-alanyl-L-lysyl-L-valyl-L-alanyl-L-leucyl-L-lysyl-L-alanyl-
• peptide-Gly-Leu-amide
• PGLa
• L-Leucinamide,glycyl-L-methionyl-L-alanyl-L-seryl-L-lysyl-L-alanylglycyl-L-alanyl-L-isoleucyl-...
• L-Leucinamide,glycyl-L-methionyl-L-alanyl-L-seryl-L-lysyl-L-alanylglycyl-L-alanyl-L-isoleucyl-L-alanylglycyl-L-lysyl-L-isoleu
• Gly-Met-Ala-Ser-Lys-Ala-Gly-Ala-Ile-Ala-Gly-Lys-Ile Ala-Lys-Val-Ala-Leu-Lys-Ala-Leu-NH2
• GMASKAGAIAGKIAKVALKAL-NH2
• 741: PN: US20050058603 SEQID: 736 claimed protein
• MSI 499
• PGLa ion channel-forming peptide
• L-Leucinamide, glycyl-L-methionyl-L-alanyl-L-seryl-L-lysyl-L-alanylglylcyl-L-alanyl-L-isoleucyl-L-alanylglycyl-L-lysyl-L-isoleucyl-L-alanyl-L-lysyl-L-valyl-L-alanyl-L-leucyl-L-lysyl-L-alanyl-
• 102068-15-5
• AKOS024259107
• Gla peptide
• Pyl(a), 4-24-
• Gly-Met-Ala-Ser-Lys-Ala-Gly-Ala-Ile-Ala-Gly-Lys-Ile-Ala-Lys-Val-Ala-Leu-Lys-Ala-Leu-NH2
• (4-24)-Ply(a)
• CHEMBL1240715
• Pgl(a)

• MDL： MFCD00273542
• Inchi： 1S/C88H162N26O22S/c1-19-48(9)69(113-78(126)52(13)97-66(117)42-95-72(120)50(11)98-79(127)59(31-23-27-36-91)108-85(133)64(44-115)111-77(125)54(15)100-81(129)61(33-38-137-18)104-65(116)41-93)87(135)101-51(12)73(121)96-43-67(118)105-57(29-21-25-34-89)82(130)114-70(49(10)20-2)88(136)103-55(16)74(122)106-60(32-24-28-37-92)83(131)112-68(47(7)8)86(134)102-56(17)76(124)110-63(40-46(5)6)84(132)107-58(30-22-26-35-90)80(128)99-53(14)75(123)109-62(71(94)119)39-45(3)4/h45-64,68-70,115H,19-44,89-93H2,1-18H3,(H2,94,119)(H,95,120)(H,96,121)(H,97,117)(H,98,127)(H,99,128)(H,100,129)(H,101,135)(H,102,134)(H,103,136)(H,104,116)(H,105,118)(H,106,122)(H,107,132)(H,108,133)(H,109,123)(H,110,124)(H,111,125)(H,112,131)(H,113,126)(H,114,130)/t48-,49-,50-,51-,52-,53-,54-,55-,56-,57-,58-,59-,60-,61-,62-,63-,64-,68-,69-,70-/m0/s1
• InChI Key： PJRSUKFWFKUDTH-JWDJOUOUSA-N
• SMILES： S(C)CC[C@@H](C(N[C@@H](C)C(N[C@@H](CO)C(N[C@H](C(N[C@@H](C)C(NCC(N[C@@H](C)C(N[C@H](C(N[C@@H](C)C(NCC(N[C@H](C(N[C@H](C(N[C@@H](C)C(N[C@H](C(N[C@H](C(N[C@@H](C)C(N[C@H](C(N[C@H](C(N[C@@H](C)C(N[C@H](C(N)=O)CC(C)C)=O)=O)CCCCN)=O)CC(C)C)=O)=O)C(C)C)=O)CCCCN)=O)=O)[C@@H](C)CC)=O)CCCCN)=O)=O)=O)[C@@H](C)CC)=O)=O)=O)=O)CCCCN)=O)=O)=O)NC(CN)=O

Computed Properties

• Exact Mass: 1967.20896
• Monoisotopic Mass: 1967.207772
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 27
• Hydrogen Bond Acceptor Count: 48
• Heavy Atom Count: 137
• Rotatable Bond Count: 90
• Complexity: 3930
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 20
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 801
• XLogP3: -2.7

Experimental Properties

• Density: 1.200±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: H2O: soluble1mg/mL
• PSA: 775.42
• LogP: 4.65010

Gla peptide Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides
• Other Chemical Reagents

Additional information on Gla peptide

Gla Peptide (CAS No. 102068-15-5): A Comprehensive Overview

Gla peptide (CAS No. 102068-15-5) is a biologically active compound that has garnered significant attention in the fields of biochemistry and pharmacology. This peptide, also known as γ-carboxyglutamic acid-containing peptide, plays a crucial role in various physiological processes, particularly in the regulation of blood coagulation and bone metabolism. The unique structure and function of Gla peptide have made it a focal point of numerous research studies, contributing to advancements in therapeutic applications and drug development.

The chemical structure of Gla peptide is characterized by the presence of γ-carboxyglutamic acid (Gla) residues, which are post-translationally modified forms of glutamic acid. These Gla residues are essential for the binding of calcium ions, which in turn facilitates the interaction with specific receptors and substrates. This calcium-dependent binding mechanism is critical for the biological activity of Gla peptide, particularly in the context of blood coagulation and bone mineralization.

Recent research has shed light on the diverse roles of Gla peptide in various physiological and pathological conditions. For instance, studies have shown that Gla peptide is involved in the activation of vitamin K-dependent proteins, such as prothrombin and osteocalcin. Prothrombin, a key component of the coagulation cascade, is converted to thrombin through a series of enzymatic reactions, which ultimately leads to the formation of a fibrin clot. Osteocalcin, on the other hand, is a bone-specific protein that plays a vital role in calcium homeostasis and bone mineralization.

In addition to its role in blood coagulation and bone metabolism, Gla peptide has been implicated in other biological processes. For example, research has demonstrated that Gla peptide can modulate inflammatory responses and contribute to tissue repair and regeneration. These findings suggest that Gla peptide may have potential therapeutic applications beyond its traditional roles in coagulation and bone health.

The therapeutic potential of Gla peptide has been explored in various clinical settings. In the field of hematology, Gla peptide-based therapies have shown promise in the treatment of bleeding disorders such as hemophilia. By enhancing the activity of clotting factors, these therapies can improve hemostasis and reduce bleeding episodes. Similarly, in the context of bone diseases, such as osteoporosis, Gla peptide-based treatments have been investigated for their ability to promote bone formation and prevent bone loss.

Despite its promising therapeutic potential, the use of Gla peptide in clinical applications faces several challenges. One major challenge is ensuring the stability and bioavailability of the peptide in vivo. The post-translational modification process required to generate Gla residues can be complex and may affect the overall stability and efficacy of the peptide. Therefore, ongoing research is focused on developing strategies to enhance the stability and delivery of Gla peptide-based therapeutics.

In conclusion, Gla peptide (CAS No. 102068-15-5) is a multifaceted compound with significant biological activity and therapeutic potential. Its unique structure and function make it an important target for research in biochemistry and pharmacology. As our understanding of Gla peptide continues to evolve, it is likely that new applications and treatments will emerge, further expanding its impact on human health.